Cas no 400090-90-6 (2-(3-nitrobenzenesulfonamido)benzoic acid)

• Product Name: 2-(3-nitrobenzenesulfonamido)benzoic acid
• CAS No: 400090-90-6
• MF: C₁₃H₁₀N₂O₆S
• MW: 322.293302059174
• CID: 2631360
• PubChem ID: 3858085
• Update Time: 2025-10-30

2-(3-nitrobenzenesulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-nitrobenzenesulfonamido)benzoic acid
• EN300-08041
• 2-[(3-nitrophenyl)sulfonylamino]benzoic Acid
• 2-{[(3-nitrophenyl)sulfonyl]amino}benzoic acid
• CS-0220977
• 2-(3-nitrobenzenesulfonamido)benzoicacid
• Z45511833
• G34878
• 400090-90-6
• 2-[(3-nitrobenzene)sulfonamido]benzoic acid
• 2-([(3-nitrophenyl)sulfonyl]amino)benzoic acid
• 2-((3-NITROPHENYL)SULFONAMIDO)BENZOIC ACID
• AKOS001415435

• Inchi： 1S/C13H10N2O6S/c16-13(17)11-6-1-2-7-12(11)14-22(20,21)10-5-3-4-9(8-10)15(18)19/h1-8,14H,(H,16,17)
• InChI Key： BKUNPQRMDNFZLI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(NC1C=CC=CC=1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 322.02595722Da
• Monoisotopic Mass: 322.02595722Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 138Ų

Additional information on 2-(3-nitrobenzenesulfonamido)benzoic acid

Recent Advances in the Study of 2-(3-Nitrobenzenesulfonamido)benzoic Acid (CAS: 400090-90-6)

2-(3-Nitrobenzenesulfonamido)benzoic acid (CAS: 400090-90-6) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique nitrobenzenesulfonamido and benzoic acid moieties, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and optimization of 2-(3-nitrobenzenesulfonamido)benzoic acid, with particular emphasis on improving its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes a one-pot reaction strategy, significantly reducing the number of steps required for its production. This advancement not only enhances the scalability of the compound but also minimizes the generation of by-products, making it more environmentally sustainable. The study reported a yield of 85% and a purity of over 98%, which are critical parameters for its potential use in drug formulation.

In addition to synthetic improvements, researchers have investigated the biological activities of 2-(3-nitrobenzenesulfonamido)benzoic acid. A 2022 study published in Bioorganic & Medicinal Chemistry Letters demonstrated its inhibitory effects on several key enzymes involved in inflammatory pathways, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). The compound exhibited IC50 values of 1.2 µM and 0.8 µM for COX-2 and 5-LOX, respectively, suggesting its potential as a dual-action anti-inflammatory agent. These findings are particularly promising for the development of new therapeutics for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. A 2023 study in European Journal of Medicinal Chemistry explored its effects on various cancer cell lines, including breast, lung, and colon cancer. The results indicated that 2-(3-nitrobenzenesulfonamido)benzoic acid induces apoptosis in cancer cells through the activation of the intrinsic mitochondrial pathway. Notably, the compound showed selective cytotoxicity towards cancer cells while sparing normal cells, a desirable characteristic for anticancer drugs. Mechanistic studies revealed that it modulates the expression of pro-apoptotic proteins such as Bax and caspase-3, further elucidating its mode of action.

Despite these promising findings, challenges remain in the clinical translation of 2-(3-nitrobenzenesulfonamido)benzoic acid. Pharmacokinetic studies have identified issues related to its low oral bioavailability and rapid metabolism, which could limit its therapeutic efficacy. To address these limitations, a 2023 study in Molecular Pharmaceutics proposed the development of prodrug derivatives with improved solubility and stability. Preliminary results showed that ester prodrugs of the compound exhibited enhanced bioavailability and prolonged half-life in animal models, paving the way for further optimization.

In conclusion, 2-(3-nitrobenzenesulfonamido)benzoic acid (CAS: 400090-90-6) represents a versatile scaffold with significant potential in drug discovery. Recent advancements in its synthesis, biological evaluation, and formulation strategies have underscored its value as a lead compound for the development of anti-inflammatory and anticancer agents. Future research should focus on overcoming pharmacokinetic challenges and exploring its applications in other therapeutic areas, such as infectious diseases and neurodegenerative disorders. The continued investigation of this compound holds great promise for the advancement of chemical biology and pharmaceutical sciences.